N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methylbenzamide

• IUPAC Name: N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methylbenzamide
• InChI: InChI=1S/C18H18N2OS/c1-11-3-6-13(7-4-11)17(21)20-18-15(10-19)14-9-12(2)5-8-16(14)22-18/h3-4,6-7,12H,5,8-9H2,1-2H3,(H,20,21)
• InChI Key: LFQDTBSEUYGRCV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=C(C=C3)C)C#N
• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.4 g/mol

Description

N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methylbenzamide, also known as CTB or CTB-2, is a synthetic compound that has been of significant interest to the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and molecular biology. CTB-2 is a benzothiophene derivative that belongs to the class of compounds known as cannabinoid receptor agonists.

Scientific Research Applications

Chemistry and Pharmacology of Novel Synthetic Opioids

A detailed review discusses the chemistry and pharmacology of non-fentanil novel synthetic opioid receptor agonists, including N-substituted benzamides and acetamides. These compounds, developed in the 1970s and 1980s, have been investigated for their potential euphoric effects and impact on drug markets. The review emphasizes the importance of international early warning systems in tracking emerging psychoactive substances and recommends pre-emptive research to understand the metabolism and pharmacokinetics of these compounds (Sharma et al., 2018).

Organic Chemistry and Heterocyclic Derivatives

Research into the reactions of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene has led to the development of benzothieno[2,3-d]pyrimidine derivatives. These studies highlight the synthetic pathways and potential for creating diverse organic compounds with applications in medicinal chemistry and drug design (Youssef, 2009).

Synthesis of Aromatic Polyimides

Investigations into the synthesis of novel aromatic polyimides using diamines, including 4,4-(aminopheyloxy) phenyl-4-aminobenzamide, have been conducted. These studies provide insights into the applications of such compounds in creating materials with high thermal stability, which could have implications in electronics, aerospace, and other high-performance material sectors (Butt et al., 2005).

Antitumor Activities

Research on 2-(4-aminophenyl)benzothiazoles, compounds related to the chemical structure of interest, has demonstrated potent and highly selective antitumor properties. These compounds have been studied for their ability to induce cytochrome P450 1A1 activity, critical for executing antitumor activity, suggesting their potential application in cancer treatment (Leong et al., 2003).